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Compound of Interest

3-lodo-N-[(benzyloxy)carbonyl]-L-
Compound Name:
tyrosine

Cat. No.: B033015

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway for 3-lodo-N-
[(benzyloxy)carbonyl]-L-tyrosine, a valuable building block in peptide synthesis and drug
discovery. The synthesis is a two-step process commencing with the protection of the amino
group of L-tyrosine with a benzyloxycarbonyl (Cbz) group, followed by the regioselective
iodination of the aromatic ring. This guide provides detailed experimental protocols, quantitative
data, and a visual representation of the synthesis pathway.

I. Synthesis Pathway Overview

The synthesis of 3-lodo-N-[(benzyloxy)carbonyl]-L-tyrosine involves two primary
transformations:

o N-protection of L-tyrosine: The amino group of L-tyrosine is protected with a
benzyloxycarbonyl (Cbz) group to prevent its participation in subsequent reactions. This is
typically achieved by reacting L-tyrosine with benzyl chloroformate in a basic aqueous
solution.

 lodination of N-Cbhz-L-tyrosine: The aromatic ring of the N-protected tyrosine is then
iodinated at the 3-position. A common method for this step is the use of N-lodosuccinimide
(NIS) as the iodinating agent.
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The overall reaction scheme is presented below:
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Benzyl Chloroformate, Base N-[(benzyloxy)carbonyl]-L-tyrosine) N-lodosuccinimide (NIS) =KS-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine)

Step 1: N-Cbz Protection

Dissolve L-Tyrosine in NaOH solution

Add Benzyl Chloroformate and NaOH

Stir at Room Temperature

Wash with Diethyl Ether

Acidify with HCI

Extract with Ethyl Acetate

Dry and Evaporate

Recrystallize

N-Cbz-L-tyrosine

Step 2: Todination

Dissolve N-Cbz-L-tyrosine

Add N-lodosuccinimide

Stir at Room Temperature

Quench with Na2S203

Extract with Ethyl Acetate

Dry and Evaporate

Column Chromatography

3-lodo-N-Chz-L-tyrosine
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 To cite this document: BenchChem. [Synthesis of 3-lodo-N-[(benzyloxy)carbonyl]-L-tyrosine:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033015#3-iodo-n-benzyloxy-carbonyl-I-tyrosine-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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